Cas no 827612-69-1 (D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]-)

• Product name: D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]-
• CAS No: 827612-69-1
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 682981
• PubChem ID: 71417239

D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, 2-hydroxy-N-[(phenylamino)carbonyl]-
• 827612-69-1
• DTXSID40836582
• 2-Hydroxy-N-(phenylcarbamoyl)-D-phenylalanine

• Inchi： InChI=1S/C16H16N2O4/c19-14-9-5-4-6-11(14)10-13(15(20)21)18-16(22)17-12-7-2-1-3-8-12/h1-9,13,19H,10H2,(H,20,21)(H2,17,18,22)/t13-/m1/s1
• InChI Key： AFWAXINFHAQANO-CYBMUJFWSA-N
• SMILES： C1=CC=C(C=C1)NC(=O)NC(CC2=CC=CC=C2O)C(=O)O

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.7Ų